2-((2,6-Dimethylpiperidino)amino)propionitrile

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 2-[(2,6-dimethylpiperidin-1-yl)amino]propanenitrile
• InChI: InChI=1S/C10H19N3/c1-8(7-11)12-13-9(2)5-4-6-10(13)3/h8-10,12H,4-6H2,1-3H3
• InChI Key: GXGWTAKCOWKQNL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1NC(C)C#N)C

Description

2-((2,6-Dimethylpiperidino)amino)propionitrile is a useful research compound. Its molecular formula is C10H19N3 and its molecular weight is 181.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3.9 9 of sodium cyanide, dissolved in 25 ml of water, and 3.5 g of acetaldehyde, dissolved in 25 ml of methanol, are added dropwise with ice-cooling to a mixture of 7.75 g of 1-amino-2,6-dimethylpiperidine, 50 ml of water and 5.2 ml of concentrated hydrochloric acid. The pH of the solution is adjusted to 7 with hydrochloric acid and the reaction mixture is stirred at room temperature for 2 days. After stripping off the methanol, the mixture is extracted with dichloromethane, and the organic phase is dried with sodium sulphate and concentrated. The residue of 9.2 g of 2-((2,6-dimethylpiperidino)amino)propionitrile which remains is processed further without further purification.